Cas no 2549049-39-8 (2-Methyl-4-(pyrrolidin-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine)

• Product Name: 2-Methyl-4-(pyrrolidin-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
• CAS No: 2549049-39-8
• MF: C₁₉H₂₃F₃N₆
• MW: 392.421333551407
• CID: 5314780
• PubChem ID: 154829820
• Update Time: 2025-06-21

2-Methyl-4-(pyrrolidin-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(1-pyrrolidinyl)-6-[4-[3-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]pyrimidine
• F6619-5971
• AKOS040709790
• 2-methyl-4-(pyrrolidin-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
• 2549049-39-8
• 2-Methyl-4-(pyrrolidin-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine

• Inchi： 1S/C19H23F3N6/c1-14-24-16(26-7-2-3-8-26)13-17(25-14)27-9-11-28(12-10-27)18-15(19(20,21)22)5-4-6-23-18/h4-6,13H,2-3,7-12H2,1H3
• InChI Key： MMJKUDMCNGMHLB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1N1CCN(C2=CC(=NC(C)=N2)N2CCCC2)CC1)(F)F

Computed Properties

• Exact Mass: 392.19362925g/mol
• Monoisotopic Mass: 392.19362925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 553.6±50.0 °C(Predicted)
• pka: 10.06±0.50(Predicted)

Additional information on 2-Methyl-4-(pyrrolidin-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine

Introduction to 2-Methyl-4-(pyrrolidin-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine (CAS No. 2549049-39-8)

2-Methyl-4-(pyrrolidin-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine, with the CAS number 2549049-39-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines and features a unique structural arrangement that includes a pyrrolidine, piperazine, and a trifluoromethyl-substituted pyridine moiety. The intricate structure of this compound offers a multitude of binding sites and interactions, making it a promising candidate for drug development.

The synthesis of 2-Methyl-4-(pyrrolidin-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine involves multiple steps and requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, making it more efficient and scalable. Techniques such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have been particularly effective in improving the overall yield and reducing the number of steps required.

In terms of its biological activity, 2-Methyl-4-(pyrrolidin-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine has shown promising results in various preclinical studies. It has been evaluated for its potential as an inhibitor of specific enzymes and receptors, particularly those involved in neurodegenerative diseases and cancer. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key players in cellular signaling pathways associated with tumor growth and metastasis.

One of the key areas of research involving 2-Methyl-4-(pyrrolidin-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine is its potential as a neuroprotective agent. Preclinical models have shown that this compound can reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage caused by neurotoxic agents. This property makes it a valuable candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its therapeutic applications, 2-Methyl-4-(pyrrolidin-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine has also been studied for its potential as a tool compound in biochemical research. Its ability to selectively bind to specific protein targets allows researchers to gain insights into the structure-function relationships of these proteins, which is crucial for understanding disease mechanisms and developing new therapeutic strategies.

The pharmacokinetic properties of 2-Methyl-4-(pyrrolidin-1-yl)-6-{4-[3-(trifluoromethyl)pyridin-2-yl) piperazin]-1-y} pyrimidine have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral medication. Additionally, its low toxicity and high selectivity make it a promising candidate for further clinical development.

In conclusion, 2-Methyl-4-(pyrrolidin]-1-y}-6-{4-[3-(trifluoromethy]-pyridi]-2-y]-pipera]-zin]-1-y}- pyrimidine (CAS No. 2549049--8) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its promising biological activity and favorable pharmacokinetic properties, position it as a valuable candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic applications and optimize its use in clinical settings.